Cas no 1375068-96-4 (4-(2-Fluoro-5-methylphenyl)phenylacetic acid)

• Product Name: 4-(2-Fluoro-5-methylphenyl)phenylacetic acid
• CAS No: 1375068-96-4
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD22205791
• CID: 2772216
• Update Time: 2025-10-14

4-(2-Fluoro-5-methylphenyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-fluoro-5-methylphenyl)phenyl]acetic acid
• [4-(2-Fluoro-5-methylphenyl)phenyl]acetic acid;
• 4-(2-Fluoro-5-methylphenyl)phenylacetic acid

• MDL： MFCD22205791
• Inchi： 1S/C15H13FO2/c1-10-2-7-14(16)13(8-10)12-5-3-11(4-6-12)9-15(17)18/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： VUMXAADANLEPKA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 244.09000

Experimental Properties

• PSA: 37.30000
• LogP: 3.42820

Additional information on 4-(2-Fluoro-5-methylphenyl)phenylacetic acid

4-(2-Fluoro-5-methylphenyl)phenylacetic Acid: A Comprehensive Overview

4-(2-Fluoro-5-methylphenyl)phenylacetic acid, also known by its CAS number CAS No. 1375068-96-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with the molecular formula C14H13FO2, is characterized by its unique structure, which combines a phenyl group substituted with fluorine and methyl groups, along with an acetic acid moiety. Its synthesis, properties, and applications have been extensively studied, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4-(2-Fluoro-5-methylphenyl)phenylacetic acid typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure allows for various functional group transformations, making it a versatile building block in organic synthesis.

From a pharmacological perspective, 4-(2-Fluoro-5-methylphenyl)phenylacetic acid has shown potential as a lead compound in drug discovery programs targeting specific biological pathways. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry highlight its ability to modulate key enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The application of 4-(2-Fluoro-5-methylphenyl)phenylacetic acid extends beyond pharmacology into materials science, where it serves as a precursor for advanced polymers and coatings. Recent research has demonstrated its role in enhancing the thermal stability and mechanical properties of polymeric materials.

In conclusion, 4-(2-Fluoro-5-methylphenyl)phenylacetic acid, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. Its adaptability across multiple disciplines underscores its importance as a valuable compound in modern chemistry.